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The table below summarizes key experimental data for Tricosane and comparable substances from a study

on Centaurium erythraea essential oil (CEEO). The data is primarily expressed as IC₅₀ values (the half-

maximal inhibitory concentration), where a lower value indicates more potent activity [1].

Compound/Extract
DPPH Radical
Scavenging
(IC₅₀, μg/mL)

FRAP
Reducing
Power (IC₅₀,
μg/mL)

α-Amylase
Inhibition (IC₅₀,
μg/mL)

α-Glucosidase
Inhibition (IC₅₀,
μg/mL)

Tricosane Information not

provided in the
study

Information not

provided in the
study

385.26 192.30

CEEO (Essential
Oil)

Potent activity
reported [1]

-- 168.62 87.18

Carvacrol -- 59.96 ± 2.60 566.20 201.18

Menthol -- 57.93 ± 15.63 471.50 183.25
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Compound/Extract
DPPH Radical
Scavenging
(IC₅₀, μg/mL)

FRAP
Reducing
Power (IC₅₀,
μg/mL)

α-Amylase
Inhibition (IC₅₀,
μg/mL)

α-Glucosidase
Inhibition (IC₅₀,
μg/mL)

Acarbose
(Standard Drug)

-- -- Data for

reference: lower
than all tested

compounds [1]

Data for reference:

lower than all
tested compounds

[1]

Experimental Protocols for Key Assays

For researchers to replicate or understand the context of the data, here are the methodologies behind the key

assays referenced [1].

DPPH Radical Scavenging Assay: This test evaluates a compound's ability to donate a hydrogen
atom to the stable DPPH radical, thereby neutralizing it. Samples dissolved in methanol are mixed

with a methanolic DPPH solution. After incubation in the dark at room temperature for 30 minutes, the
decrease in absorbance is measured at 517 nm. The reduction in absorbance is proportional to the

free radical-scavenging activity, and the IC₅₀ value is calculated [1].
FRAP (Ferric Reducing Antioxidant Power) Assay: This assay measures the reducing capacity of

an antioxidant. The sample is mixed with phosphate buffer and potassium ferricyanide. After
incubation, trichloroacetic acid is added to stop the reaction. The supernatant is then reacted with

ferric chloride, and the formation of Perl's Prussian blue is measured by an increase in absorbance at
700 nm. A lower IC₅₀ in this assay indicates a stronger reducing power [1].

α-Amylase/α-Glucosidase Inhibitory Assay: These tests are used to screen for potential
antidiabetic activity. The assay evaluates the inhibition of these key carbohydrate-digesting enzymes.

The extent of inhibition is measured spectrophotometrically, and the IC₅₀ value is determined, with a
lower value signifying a stronger inhibitory effect [1].

The following diagram illustrates the logical workflow of the DPPH assay procedure.
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Start DPPH Assay

Prepare sample solution
in methanol

Mix with DPPH
methanolic solution

Incubate in dark
at room temperature for 30 min

Measure absorbance
at 517 nm

Calculate radical
scavenging percentage and IC₅₀

Result: Lower IC₅₀ = Higher Activity

Click to download full resolution via product page

Interpretation and Research Implications

From the available data, you can draw the following conclusions for your research:

Tricosane shows moderate antidiabetic potential. Its ability to inhibit α-glucosidase is comparable
to carvacrol and menthol. All tested compounds were less potent than the standard drug acarbose,
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but this moderate activity may contribute to the overall biological profile of the essential oil [1].

The whole essential oil is most effective. The fact that CEEO showed the strongest inhibition
across multiple targets suggests a synergistic effect, where the combination of compounds in the oil

is more powerful than any single constituent alone [1].
Antioxidant profile requires further study. The study highlighted the antioxidant activity of

carvacrol and menthol in the FRAP assay and CEEO in the DPPH assay, but it did not report specific
quantitative results for Tricosane in these tests. Therefore, its direct antioxidant capacity via these

common pathways remains unquantified in this research [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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